Cas no 2548998-01-0 (2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile)

• Product Name: 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile
• CAS No: 2548998-01-0
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 5312625
• PubChem ID: 154853837
• Update Time: 2025-05-23

2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040723207
• 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile
• 2548998-01-0
• F6748-6451
• 2-[[1-(6-Methoxy-4-pyrimidinyl)-3-piperidinyl]methoxy]-4-pyridinecarbonitrile

• Inchi： 1S/C17H19N5O2/c1-23-16-8-15(20-12-21-16)22-6-2-3-14(10-22)11-24-17-7-13(9-18)4-5-19-17/h4-5,7-8,12,14H,2-3,6,10-11H2,1H3
• InChI Key： OOISLDVTJDKPSR-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCN(C3C=C(OC)N=CN=3)C2)=NC=CC(C#N)=C1

Computed Properties

• Exact Mass: 325.15387487g/mol
• Monoisotopic Mass: 325.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.0±50.0 °C(Predicted)
• pka: 6.44±0.26(Predicted)

Additional information on 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile

Research Brief on 2-{[1-(6-Methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile (CAS: 2548998-01-0)

The compound 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile (CAS: 2548998-01-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and pyridine-based scaffold, has garnered significant attention due to its potential applications in targeted drug discovery, particularly in the modulation of kinase activity and other key biological pathways. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, positioning it as a valuable tool for both academic and industrial research.

One of the key areas of interest surrounding this compound is its role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have demonstrated that 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile exhibits potent inhibitory activity against specific kinase targets, with notable selectivity profiles. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound, with optimized routes yielding high purity and scalability. The structural complexity of the molecule, featuring a piperidine linker and methoxy-pyrimidine moiety, presents both challenges and opportunities for further derivatization. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to refine its design, enhancing its binding affinity and pharmacokinetic properties. These efforts are critical for translating preclinical findings into viable drug candidates.

In addition to its kinase inhibitory properties, 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile has shown promise in other therapeutic areas. For instance, recent investigations have explored its potential as an anti-inflammatory agent, with studies highlighting its ability to modulate key inflammatory mediators. Furthermore, its unique chemical structure has sparked interest in its application as a molecular probe for studying cellular pathways, offering insights into disease mechanisms and drug-target interactions.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research aims to address these limitations through advanced formulation strategies and targeted delivery systems. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound from bench to bedside.

In conclusion, 2-{[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]methoxy}pyridine-4-carbonitrile (CAS: 2548998-01-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic versatility make it a valuable asset for future therapeutic development. As research continues to unfold, this compound is poised to contribute significantly to the advancement of precision medicine and targeted therapies.